7-(3-(benzo[d]oxazol-2-ylthio)propyl)-8-(2,6-dimethylmorpholino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-8-(2,6-dimethylmorpholin-4-yl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C22H26N6O4S/c1-13-11-27(12-14(2)31-13)20-24-18-17(19(29)25-21(30)26(18)3)28(20)9-6-10-33-22-23-15-7-4-5-8-16(15)32-22/h4-5,7-8,13-14H,6,9-12H2,1-3H3,(H,25,29,30)
• InChI Key: WETBGSZZZZVKFD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC3=C(N2CCCSC4=NC5=CC=CC=C5O4)C(=O)NC(=O)N3C
• Molecular Formula: C22H26N6O4S
• Molecular Weight: 470.5 g/mol

Description

7-(3-(benzo[d]oxazol-2-ylthio)propyl)-8-(2,6-dimethylmorpholino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H26N6O4S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Purine Derivatives

Several studies have focused on synthesizing purine derivatives with modifications at different positions on the purine ring, aiming to explore their chemical properties and potential biological activities. For example, research on the synthesis of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones and their derivatives highlighted the methods for introducing various functional groups into the purine scaffold, which could enhance the compound's pharmacological profile (Chłoń-Rzepa et al., 2004).

Pharmacological Activities

Cardiovascular Activity

The cardiovascular effects of purine derivatives, including antiarrhythmic and hypotensive activities, have been documented. For instance, certain 8-alkylamino substituted derivatives of 1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione showed significant prophylactic antiarrhythmic activity and hypotensive effects, suggesting potential applications in cardiovascular disease treatment (Chłoń-Rzepa et al., 2004).

Analgesic and Anti-inflammatory Properties

Another study explored the analgesic and anti-inflammatory properties of purine derivatives, identifying compounds with significant activity in in vivo models. This research suggests that modifications to the purine structure can yield promising analgesic and anti-inflammatory agents (Zygmunt et al., 2015).